Elucidating the paramagnetic interactions of an inorganic–organic hybrid radical-functionalized Mn-Anderson cluster†

Dalton Transactions Pub Date: 2021-01-26 DOI: 10.1039/D0DT04149A

Abstract

A family of six polyoxometalate-based magnetic compounds were synthesized by anchoring N-oxide type TEMPO radicals onto an Anderson type polyoxometalate cluster. The complexes were structurally characterised by single crystal X-ray diffraction and the intramolecular paramagnetic interactions between TEMPO radicals and Mn ions of the resulting hybrids were investigated in detail by electron paramagnetic resonance and the Evans NMR method.

Graphical abstract: Elucidating the paramagnetic interactions of an inorganicā€“organic hybrid radical-functionalized Mn-Anderson cluster
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